MX1013

• Molecular Formula: C18H23FN2O6
• Molecular Weight: 382.4 g/mol
• InChI: InChI=1S/C18H23FN2O6/c1-11(2)16(17(25)20-13(8-15(23)24)14(22)9-19)21-18(26)27-10-12-6-4-3-5-7-12/h3-7,11,13,16H,8-10H2,1-2H3,(H,20,25)(H,21,26)(H,23,24)/t13?,16-/m0/s1
• InChIKey: LYBWGROBJJXCJJ-VYIIXAMBSA-N

MX1013 Baseline Profile

MX1013 (also known as Z-VD-fmk, CV1013, or F-573) is a potent, irreversible dipeptide pan-caspase inhibitor with demonstrated antiapoptotic activity [1]. It inhibits caspases 1, 3, 6, 7, 8, and 9 with IC50 values ranging from 5 to 20 nM in recombinant enzyme assays, and exhibits high selectivity over non-caspase proteases including cathepsin B, calpain I, and Factor Xa (IC50 values >10 μM) [1]. MX1013 was originally developed by EpiCept Corporation and advanced to Phase II clinical trials for liver failure, with documented in vivo efficacy across multiple animal models of apoptosis including liver failure, brain ischemia/reperfusion injury, and acute myocardial infarction [1].

Pan-caspase inhibitor Irreversible dipeptide scaffold with reported inhibition of caspases 1, 3, 6, 7, 8, and 9.

Aqueous formulation Free acid form with reported aqueous solubility advantage over tripeptide inhibitors; may support i.v. delivery research.

Selectivity Reported >500-fold window over non-caspase proteases (cathepsin B, calpain I, Factor Xa) supports caspase-specific interpretation.

• [1] Yang W, Guastella J, Huang JC, Wang Y, Zhang L, Xue D, Tran M, Woodward R, Kasibhatla S, Tseng B, Drewe J, Cai SX. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. View Source

MX1013 Non-Interchangeability with Z-VAD-fmk

MX1013 is a dipeptide-based fluoromethyl ketone (fmk) caspase inhibitor, whereas many commonly used pan-caspase inhibitors such as Z-VAD-fmk and Z-DEVD-fmk are tripeptide- or tetrapeptide-based. This structural distinction directly impacts aqueous solubility and in vitro antiapoptotic potency [1]. Unlike tripeptide inhibitors, MX1013 achieves complete blockade of apoptosis at concentrations as low as 0.5 μM in cell culture models and maintains potent inhibition of caspase-3 processing and PARP cleavage at 0.05 μM in Jurkat T-lymphocytes [1]. These performance differences mean that substituting MX1013 with generic tripeptide inhibitors would require higher working concentrations, potentially introducing solvent-related artifacts in cell-based assays and compromising in vivo experimental reproducibility. The improved aqueous solubility of MX1013 relative to tripeptide-based inhibitors also facilitates formulation for intravenous administration in animal studies without the need for organic co-solvents that can confound physiological readouts [1].

Parameter

MX1013

Z-VAD-fmk

Scaffold

Dipeptide free acid

Tripeptide methyl ester

Aqueous solubility

Reported DMSO:PBS soluble

Water-insoluble

Cytoprotection profile

Active at sub-µM concentrations

Requires high µM for comparable effect

Scaffold, charge state, and solubility differences may shift effective concentration by orders of magnitude. Substitution based solely on “pan-caspase inhibitor” classification risks experimental failure in low-concentration or systemic animal protocols.

• [1] Yang W, Guastella J, Huang JC, Wang Y, Zhang L, Xue D, Tran M, Woodward R, Kasibhatla S, Tseng B, Drewe J, Cai SX. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. View Source

MX1013 Quantitative Differentiation Evidence

Cytoprotection Potency vs. Z-VAD-fmk in HeLa Apoptosis

In direct head-to-head experiments using Jurkat T-lymphocytes treated with anti-Fas antibody to induce apoptosis, MX1013 inhibited caspase-3 processing and PARP cleavage at a concentration of 0.05 μM (50 nM), whereas Z-VAD(OMe)-fmk required concentrations of 1 μM or higher to achieve comparable inhibition [1]. DNA fragmentation assays further demonstrated that MX1013 completely blocked apoptosis at 0.5 μM, while tripeptide- and tetrapeptide-based caspase inhibitors were less effective at equivalent concentrations [1].

Cytoprotection (HeLa)

Head-to-head

MX1013 IC50 ~0.1 µM vs. Z-VAD-fmk ~50 µM

Reported ~500-fold difference in effective concentration may reduce DMSO carryover risk in sensitive assays.

HeLa, TNF-α apoptosis; morphology scoring.

Evidence Dimension	Inhibition of anti-Fas antibody-induced caspase-3 processing and PARP cleavage
Target Compound Data	0.05 μM (50 nM) MX1013 achieves clear inhibition of caspase-3 processing and PARP cleavage
Comparator Or Baseline	Z-VAD(OMe)-fmk (tripeptide-based pan-caspase inhibitor) requires ≥1 μM for comparable inhibition
Quantified Difference	MX1013 is approximately 20-fold more potent than Z-VAD(OMe)-fmk in this cellular apoptosis model
Conditions	Jurkat T-lymphocytes; apoptosis induced by agonistic anti-Fas antibody; Western blot for caspase-3 processing and PARP cleavage; agarose gel electrophoresis for DNA laddering

Why This Matters

This >20-fold potency advantage in a cellular context means MX1013 can be used at significantly lower concentrations in cell-based assays, reducing the risk of off-target effects, cytotoxicity from the fmk warhead, or solvent-related artifacts that frequently compromise experiments using higher concentrations of tripeptide inhibitors.

• [1] Yang W, Guastella J, Huang JC, Wang Y, Zhang L, Xue D, Tran M, Woodward R, Kasibhatla S, Tseng B, Drewe J, Cai SX. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. View Source

Caspase-3/PARP Inhibition vs. Z-VAD-fmk in Jurkat Cells

MX1013 was profiled against a panel of non-caspase proteases to establish its selectivity window. While MX1013 inhibits caspases 1, 3, 6, 7, 8, and 9 with IC50 values ranging from 5 to 20 nM, it is a poor inhibitor of cathepsin B, calpain I, and Factor Xa, with IC50 values exceeding 10 μM (>10,000 nM) for each of these non-caspase proteases [1]. This represents a minimum selectivity window of >500-fold (10,000 nM / 20 nM) for caspases over these off-target proteases.

Caspase-3/PARP block

Head-to-head

MX1013 0.5 µM: complete blockade; Z-VAD-fmk same conc. only partial.

Sub-µM target engagement may support protocols with primary or sensitive cells.

Jurkat T-cells, anti-Fas; Western blot, DNA laddering.

Evidence Dimension	Selectivity ratio for caspases versus non-caspase proteases
Target Compound Data	Caspase IC50: 5–20 nM; Non-caspase proteases (cathepsin B, calpain I, Factor Xa) IC50: >10 μM (>10,000 nM)
Comparator Or Baseline	Intra-compound comparison: potency on intended caspase targets versus unintended non-caspase proteases
Quantified Difference	>500-fold selectivity margin (10,000 nM / 20 nM) for caspase targets over cathepsin B, calpain I, and Factor Xa
Conditions	Recombinant enzyme fluorometric assays using specific substrates for each protease

Why This Matters

High selectivity for the intended caspase targets over unrelated proteases is essential for interpreting experimental results with confidence. Poor selectivity leads to confounding off-target effects that can invalidate conclusions about caspase-specific roles in apoptosis or disease models. MX1013's >500-fold selectivity margin provides a clean pharmacological tool for mechanistic studies.

• [1] Yang W, Guastella J, Huang JC, Wang Y, Zhang L, Xue D, Tran M, Woodward R, Kasibhatla S, Tseng B, Drewe J, Cai SX. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. View Source

Pan-Caspase Inhibitory Breadth vs. Q-VD-OPh

The dipeptide structure of MX1013 confers improved aqueous solubility relative to tripeptide-based caspase inhibitors such as Z-VAD-fmk [1]. This enhanced solubility facilitates intravenous formulation and administration in animal models without requiring high concentrations of organic co-solvents that can independently affect physiological parameters and confound experimental interpretation [1].

Pan-caspase coverage

Cross-study

MX1013 5–20 nM (6 caspases) vs. Q-VD-OPh 25–430 nM (4 caspases).

Broader family coverage, including caspase-6/7, may support complete cascade mapping.

Recombinant enzyme assays; cross-study comparison.

Evidence Dimension	Aqueous solubility
Target Compound Data	MX1013 (dipeptide-based): more aqueous soluble; enables i.v. administration with minimal organic co-solvent
Comparator Or Baseline	Z-VAD-fmk and other tripeptide-based caspase inhibitors: lower aqueous solubility, often require DMSO or other organic co-solvents for in vivo dosing
Quantified Difference	Qualitatively described as 'more aqueous soluble' in the primary literature [1]; specific mg/mL values not reported in the source study but vendor technical datasheets report DMSO solubility up to 100 mg/mL and DMF solubility of 30 mg/mL as supporting evidence
Conditions	Aqueous formulation conditions for intravenous administration in rodent models

Why This Matters

Solubility directly impacts the feasibility and reproducibility of in vivo experiments. Poorly soluble inhibitors require organic co-solvents that can independently modulate inflammation, vascular tone, and apoptosis pathways, introducing experimental artifacts. MX1013's improved aqueous solubility enables cleaner in vivo pharmacology studies with fewer solvent-related confounding variables.

• [1] Yang W, Guastella J, Huang JC, Wang Y, Zhang L, Xue D, Tran M, Woodward R, Kasibhatla S, Tseng B, Drewe J, Cai SX. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. View Source

In Vivo Ischemia-Reperfusion Efficacy vs. Z-VAD-fmk

In the anti-Fas mouse-liver apoptosis model—a widely used model of acute liver failure—MX1013 administered at a single intravenous dose of 1 mg/kg prevented both liver damage and lethality caused by Fas death receptor activation [1]. Additional vendor datasheet information indicates that MX1013 increases survival in this model at doses as low as ≥0.25 mg/kg [2]. This model is highly stringent and has been used to benchmark numerous cytoprotective compounds.

In vivo MCAO model

Cross-study

46–57% infarct reduction with i.v. MX1013 infusion.

i.v. delivery achieved reported infarct reduction comparable to i.c.v. Z-VAD-fmk, reducing surgical complexity.

Rat MCAO; bolus + 6 or 12 h infusion.

Evidence Dimension	In vivo efficacy in preventing Fas-induced liver apoptosis and lethality
Target Compound Data	MX1013 at 1 mg/kg i.v. prevents liver damage and lethality; survival benefit observed at doses ≥0.25 mg/kg
Comparator Or Baseline	No direct comparator data for tripeptide inhibitors at equivalent doses in this specific model is provided in the source; however, the class-level inference is that tripeptide inhibitors typically require higher doses or continuous infusion due to poorer solubility and pharmacokinetics
Quantified Difference	Effective protection at 1 mg/kg i.v. bolus dose; survival benefit threshold at 0.25 mg/kg
Conditions	Anti-Fas (agonistic anti-Fas antibody) mouse-liver apoptosis model; intravenous administration; endpoints: liver damage (histology/biochemistry) and lethality

Why This Matters

Demonstrated in vivo efficacy in a stringent, clinically relevant model of acute liver failure validates MX1013 as a tool compound for in vivo apoptosis research. The low effective dose (1 mg/kg) enables cost-effective animal studies and reduces the compound quantity required per experiment compared to inhibitors that demand higher dosing regimens.

• [1] Yang W, Guastella J, Huang JC, Wang Y, Zhang L, Xue D, Tran M, Woodward R, Kasibhatla S, Tseng B, Drewe J, Cai SX. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. View Source
• [2] Bertin Bioreagent. MX1013 Technical Datasheet. CAT N°: 27904. View Source

Caspase Selectivity Over Non-Caspase Proteases

MX1013 demonstrated robust cytoprotective efficacy in two distinct ischemia/reperfusion injury models. In a model of brain ischemia/reperfusion injury, MX1013 administered as a 20 mg/kg i.v. bolus followed by i.v. infusion for 6 or 12 hours reduced cortical damage by approximately 50% [1]. Similarly, in a model of acute myocardial infarction, the same dosing regimen (20 mg/kg i.v. bolus followed by 12-hour i.v. infusion) reduced heart damage by approximately 50% [1]. In rat models, infarct size reduction was achieved with a 20 mg/kg bolus dose followed by 5 mg/kg per hour infusion [2].

Selectivity window

Supporting

>500- to >20,000-fold over 6 non-caspase proteases

Reported selectivity profile supports caspase-specific phenotype attribution.

Calpain I, cathepsin B/D, renin, thrombin, Factor Xa; uniform assay panel.

Evidence Dimension	Reduction in tissue damage in ischemia/reperfusion injury models
Target Compound Data	MX1013 reduces cortical damage by ~50% (brain ischemia model) and heart damage by ~50% (myocardial infarction model) at 20 mg/kg i.v. bolus + infusion
Comparator Or Baseline	Vehicle control (no active caspase inhibitor) within the same experimental system
Quantified Difference	Approximately 50% reduction in tissue damage relative to vehicle-treated controls
Conditions	Brain ischemia/reperfusion injury model (rat/mouse); acute myocardial infarction model (rat/mouse); i.v. bolus (20 mg/kg) followed by i.v. infusion (6–12 h, or 5 mg/kg/h); endpoints: histological assessment of cortical damage or infarct size

Why This Matters

Consistent ~50% tissue protection across two distinct organ systems (brain and heart) demonstrates that MX1013 is systemically active and provides robust, reproducible cytoprotection in models with high translational relevance to human disease. This cross-model consistency strengthens confidence in MX1013 as a reliable tool compound for ischemia/reperfusion research and supports its selection over caspase inhibitors with unproven or inconsistent in vivo efficacy.

• [1] Yang W, Guastella J, Huang JC, Wang Y, Zhang L, Xue D, Tran M, Woodward R, Kasibhatla S, Tseng B, Drewe J, Cai SX. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. View Source
• [2] Bertin Bioreagent. MX1013 Technical Datasheet. CAT N°: 27904. View Source

Aqueous Solubility vs. Tripeptide Inhibitors

MX1013 was profiled against recombinant human caspases 1, 3, 6, 7, 8, and 9 in fluorometric enzyme assays. The compound inhibited all six caspases with IC50 values in the low nanomolar range: caspase-1 (IC50 = 20 nM), caspase-3 (IC50 = 30 nM), and caspases 6, 7, 8, and 9 (IC50 = 5–18 nM) [1][2]. This broad inhibition profile distinguishes MX1013 from selective caspase inhibitors (e.g., caspase-3-selective or caspase-1-selective compounds) that target only a subset of apoptotic pathways.

Aqueous solubility

Class-level

MX1013 0.2 mg/mL in DMSO:PBS (1:4) vs. Z-VAD-fmk insoluble in water.

Aqueous-compatible formulation may facilitate i.v./i.p. dosing studies.

Vendor and literature data; confirm solvent compatibility per protocol.

Evidence Dimension	Inhibitory potency (IC50) across multiple caspase family members
Target Compound Data	Caspase-1: 20 nM; Caspase-3: 30 nM; Caspases 6, 7, 8, 9: 5–18 nM
Comparator Or Baseline	Selective caspase inhibitors (e.g., caspase-3-specific or caspase-1-specific compounds) that lack activity against other caspase family members
Quantified Difference	MX1013 inhibits six caspases with IC50 values within a narrow 5–30 nM range, whereas selective inhibitors may show >100-fold selectivity for a single caspase subtype with minimal activity against others
Conditions	Recombinant human caspase enzyme fluorometric assays using Ac-DEVD-AMC (caspase-3) or equivalent caspase-specific fluorogenic substrates

Why This Matters

In apoptosis research, the choice between a pan-caspase inhibitor and a selective caspase inhibitor depends on the experimental objective. MX1013's broad, equipotent inhibition across caspases 1, 3, 6, 7, 8, and 9 ensures complete blockade of both initiator (caspase-8, -9) and executioner (caspase-3, -6, -7) caspase pathways, as well as the inflammatory caspase-1. This pan-inhibition profile is essential for experiments where redundancy among caspase pathways may otherwise allow compensatory apoptosis signaling to escape inhibition. For researchers requiring comprehensive caspase blockade rather than pathway-specific interrogation, MX1013's defined pan-caspase IC50 profile provides predictable, reproducible results.

• [1] Yang W, Guastella J, Huang JC, Wang Y, Zhang L, Xue D, Tran M, Woodward R, Kasibhatla S, Tseng B, Drewe J, Cai SX. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. View Source
• [2] Bertin Bioreagent. MX1013 Technical Datasheet. CAT N°: 27904. View Source

MX1013 Application Scenarios

Apoptosis Inhibition at Low Concentrations

MX1013 is particularly well-suited for in vivo liver apoptosis studies requiring intravenous administration, as demonstrated by its efficacy in the anti-Fas mouse-liver apoptosis model. At a single dose of 1 mg/kg i.v., MX1013 prevents liver damage and lethality caused by Fas death receptor activation [1]. Its improved aqueous solubility relative to tripeptide inhibitors facilitates formulation without high concentrations of organic co-solvents [1]. This combination of low effective dose, i.v. compatibility, and documented in vivo protection makes MX1013 the preferred pan-caspase inhibitor for researchers investigating acute liver failure, hepatocyte apoptosis, or evaluating cytoprotective strategies in preclinical liver disease models.

In Vivo Ischemia-Reperfusion Injury Models

MX1013 achieves complete blockade of apoptosis at 0.5 μM in cell culture models and inhibits caspase-3 processing and PARP cleavage at concentrations as low as 0.05 μM in Jurkat T-lymphocytes [1]. This >20-fold potency advantage over tripeptide-based inhibitors such as Z-VAD(OMe)-fmk [1] enables researchers to use significantly lower compound concentrations, minimizing off-target effects, cytotoxicity from the fmk warhead, and solvent-related artifacts. MX1013 is therefore the optimal selection for sensitive cell-based assays—including primary cell cultures, immune cell apoptosis studies, and high-content screening—where maintaining cellular health while achieving robust caspase inhibition is critical.

Broad Caspase Family Profiling

MX1013 has demonstrated consistent ~50% reduction in tissue damage in both brain ischemia/reperfusion injury and acute myocardial infarction models when administered as a 20 mg/kg i.v. bolus followed by i.v. infusion [1][2]. This cross-organ, reproducible cytoprotection supports MX1013's utility in preclinical stroke and myocardial infarction research. The documented dosing regimen (20 mg/kg bolus + 5–12 hour infusion) provides a validated experimental protocol for researchers investigating caspase-dependent cell death mechanisms in ischemia/reperfusion injury or evaluating combination therapies targeting reperfusion damage.

Apoptosis Selectivity Validation

MX1013's defined IC50 profile across six caspase family members (caspase-1: 20 nM; caspase-3: 30 nM; caspases 6, 7, 8, 9: 5–18 nM) [1] combined with its >500-fold selectivity margin over non-caspase proteases (cathepsin B, calpain I, Factor Xa IC50 >10 μM) [1] makes it an ideal tool for experiments requiring clean, complete caspase pathway inhibition. Unlike selective caspase inhibitors that leave compensatory pathways intact, MX1013 blocks both initiator and executioner caspases as well as inflammatory caspase-1. Its high selectivity ensures that observed effects are attributable to caspase inhibition rather than off-target protease activity. This profile is essential for definitive mechanistic studies of apoptosis signaling, for validating caspase-dependent phenotypes in genetic models, and for experiments where unambiguous interpretation of caspase involvement is required.

Application

Selection Property

Validation Focus

Low-concentration apoptosis inhibition

Dipeptide scaffold with reported sub-µM activity

Verify cytoprotection and DMSO tolerance at intended concentration range

In vivo ischemia-reperfusion models

Aqueous solubility enabling i.v. delivery

Validate infarct reduction and survival at chosen dose and route

Broad caspase family profiling

Pan-caspase coverage including caspase-6/7

Confirm inhibition of all relevant executioner caspases in target system

Apoptosis selectivity validation

Defined selectivity vs. non-caspase proteases

Cross-validate phenotype with caspase-specific knockout or inhibitor

• [1] Yang W, Guastella J, Huang JC, Wang Y, Zhang L, Xue D, Tran M, Woodward R, Kasibhatla S, Tseng B, Drewe J, Cai SX. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. View Source
• [2] Bertin Bioreagent. MX1013 Technical Datasheet. CAT N°: 27904. View Source